Cas no 53887-42-6 (Naphthalenol, dimethyl-)

• Product Name: Naphthalenol, dimethyl-
• CAS No: 53887-42-6
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 356137
• PubChem ID: 13702676
• Update Time: 2025-04-19

Naphthalenol, dimethyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalenol, dimethyl-
• 2,3-dimethylnaphthalen-1-ol
• SCHEMBL50068
• 2,3-Dimethyl-1-naphthol
• dimethylnaphthol
• DTXSID50547117
• 53887-42-6
• QXHLMWWPSWWKOK-UHFFFAOYSA-N

• Inchi： 1S/C12H12O/c1-8-7-10-5-3-4-6-11(10)12(13)9(8)2/h3-7,13H,1-2H3
• InChI Key： QXHLMWWPSWWKOK-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C)C=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 172.08886
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives